Cas no 1248908-07-7 (4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylmethanamine)
4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- (4-(p-Tolyl)-4H-1,2,4-triazol-3-yl)methanamine
- [4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine
- 4H-1,2,4-Triazole-3-methanamine, 4-(4-methylphenyl)-
- 4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylmethanamine
-
- MDL: MFCD21091965
- Inchi: 1S/C10H12N4/c1-8-2-4-9(5-3-8)14-7-12-13-10(14)6-11/h2-5,7H,6,11H2,1H3
- InChI Key: WWIFSEWRLZZMJQ-UHFFFAOYSA-N
- SMILES: N1(C=NN=C1CN)C1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 177
- XLogP3: 0.3
- Topological Polar Surface Area: 56.7
4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-242178-0.05g |
[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine |
1248908-07-7 | 95% | 0.05g |
$660.0 | 2024-06-19 | |
| Enamine | EN300-242178-0.1g |
[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine |
1248908-07-7 | 95% | 0.1g |
$691.0 | 2024-06-19 | |
| Enamine | EN300-242178-0.25g |
[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine |
1248908-07-7 | 95% | 0.25g |
$723.0 | 2024-06-19 | |
| Enamine | EN300-242178-0.5g |
[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine |
1248908-07-7 | 95% | 0.5g |
$754.0 | 2024-06-19 | |
| Enamine | EN300-242178-1.0g |
[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine |
1248908-07-7 | 95% | 1.0g |
$785.0 | 2024-06-19 | |
| Enamine | EN300-242178-2.5g |
[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine |
1248908-07-7 | 95% | 2.5g |
$1539.0 | 2024-06-19 | |
| Enamine | EN300-242178-5.0g |
[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine |
1248908-07-7 | 95% | 5.0g |
$2277.0 | 2024-06-19 | |
| Enamine | EN300-242178-10.0g |
[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine |
1248908-07-7 | 95% | 10.0g |
$3376.0 | 2024-06-19 | |
| Enamine | EN300-242178-1g |
[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine |
1248908-07-7 | 1g |
$785.0 | 2023-09-15 | ||
| Enamine | EN300-242178-5g |
[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]methanamine |
1248908-07-7 | 5g |
$2277.0 | 2023-09-15 |
4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylmethanamine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylmethanamine
Comprehensive Overview of 4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylmethanamine (CAS No. 1248908-07-7)
The compound 4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylmethanamine, identified by its CAS No. 1248908-07-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative is characterized by its unique structural features, including a 4-methylphenyl group and a methanamine substituent, which contribute to its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel antifungal agents and enzyme inhibitors.
In recent years, the demand for triazole-based compounds has surged due to their versatility in medicinal chemistry. The 4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylmethanamine scaffold is particularly noteworthy for its ability to interact with biological targets, such as cytochrome P450 enzymes, which are critical in metabolic pathways. This interaction has sparked interest in its potential role in cancer therapy and antimicrobial resistance solutions, topics that are currently trending in scientific communities and search engine queries.
From a synthetic perspective, the preparation of CAS No. 1248908-07-7 involves multi-step organic reactions, including cyclization and amination processes. Its purity and stability are crucial for reproducibility in laboratory settings, making it a subject of interest for quality control and analytical method development. Advanced techniques like HPLC and NMR spectroscopy are often employed to characterize this compound, ensuring its suitability for further research.
The 1,2,4-triazole core of 4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylmethanamine is also being studied for its potential in green chemistry applications. With growing environmental concerns, researchers are investigating eco-friendly synthesis routes and biodegradable derivatives of this compound. This aligns with the increasing search volume for “sustainable chemical synthesis” and “green pharmaceuticals”, reflecting a broader shift toward environmentally conscious scientific practices.
In summary, 4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylmethanamine (CAS No. 1248908-07-7) represents a promising candidate for future innovations in life sciences. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in addressing contemporary challenges like drug resistance and sustainable chemistry. As scientific inquiries into this compound continue to expand, its potential applications are expected to grow, solidifying its relevance in modern chemical and pharmaceutical industries.
1248908-07-7 (4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)